molecular formula C8H10N2O B8717149 (6,7-Dihydro-5H-cyclopenta[b]pyrazin-6-yl)methanol

(6,7-Dihydro-5H-cyclopenta[b]pyrazin-6-yl)methanol

Cat. No.: B8717149
M. Wt: 150.18 g/mol
InChI Key: AVGXFYDTYMYUGL-UHFFFAOYSA-N
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Description

(6,7-Dihydro-5H-cyclopenta[b]pyrazin-6-yl)methanol is a useful research compound. Its molecular formula is C8H10N2O and its molecular weight is 150.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10N2O

Molecular Weight

150.18 g/mol

IUPAC Name

6,7-dihydro-5H-cyclopenta[b]pyrazin-6-ylmethanol

InChI

InChI=1S/C8H10N2O/c11-5-6-3-7-8(4-6)10-2-1-9-7/h1-2,6,11H,3-5H2

InChI Key

AVGXFYDTYMYUGL-UHFFFAOYSA-N

Canonical SMILES

C1C(CC2=NC=CN=C21)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4.5 g (23.4 mmol) of 6,7-dihydro-5H-cyclopentapyrazine-6 carboxylic acid ethyl ester (prepared by analogy to the method described in WO99/02517) in 90 ml of anhydrous tetrahydrofuran under argon was added 1.33 g (35.1 mmol) of lithium aluminium hydride. The resulting mixture was stirred at room temperature for 2 h. The reaction mixture was diluted with 100 ml of diethylether at 0° C. and treated with excess of a saturated aqueous solution of sodium sulfate. Further solid sodium sulfate was added and the organic phase was filtered to remove salts. The solvent was evaporated to dryness to give 3.3 g (94%) of product as an oil.
Name
6,7-dihydro-5H-cyclopentapyrazine-6 carboxylic acid ethyl ester
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
1.33 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
90 mL
Type
solvent
Reaction Step Five
Quantity
100 mL
Type
solvent
Reaction Step Six
Yield
94%

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